Cas no 78709-81-6 (L-Tyrosine, 2-fluoro-)

• Product Name: L-Tyrosine, 2-fluoro-
• CAS No: 78709-81-6
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• MDL: MFCD00069096
• CID: 553430
• PubChem ID: 151473
• Update Time: 2023-10-31

L-Tyrosine, 2-fluoro- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, 2-fluoro-
• (2S)-2-amino-3-(2-fluoro-4-hydroxyphenyl)propanoic acid
• 2'-FLUORO-L-TYROSINE
• 2-FLUORO-L-TYROSINE
• 2-fluoro-4-hydroxyl-L-phenyl alanine
• 2'-FLUORO-6'-HYDROXYACETOPHENONE
• 2-Fluorotyrosine
• DL-Tyrosine,2-fluoro
• L-Tyrosine,2-fluoro
• MFCD00069096
• CS-0331050
• DL-Tyrosine, 2-fluoro-
• Tyr(2-F)-OH
• DTXSID70997897
• WEJIXBMNLWITCR-QMMMGPOBSA-N
• SCHEMBL751609
• 78709-81-6
• (S)-2-amino-3-(2-fluoro-4-hydroxyphenyl)propanoic acid
• (S)-2-Fluoro-tyrosine
• AKOS006237660

• MDL： MFCD00069096
• Inchi： 1S/C9H10FNO3/c10-7-4-6(12)2-1-5(7)3-8(11)9(13)14/h1-2,4,8,12H,3,11H2,(H,13,14)/t8-/m0/s1
• InChI Key： WEJIXBMNLWITCR-QMMMGPOBSA-N
• SMILES： FC1C=C(C=CC=1C[C@@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 199.06400
• Monoisotopic Mass: 199.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: -1.7

Experimental Properties

• Density: 1.421
• Boiling Point: 388.8°C at 760 mmHg
• Flash Point: 189°C
• Refractive Index: 1.591
• PSA: 83.55000
• LogP: 1.18600

L-Tyrosine, 2-fluoro- Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 1760
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：26-36/37/39-45
• Risk Phrases：R36/37/38